2-(2-ethoxyethoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide

• Molecular Formula: C22H26N2O5
• Molecular Weight: 398.5 g/mol
• IUPAC Name: 2-(2-ethoxyethoxy)-N-[3-(morpholine-4-carbonyl)phenyl]benzamide
• InChI: InChI=1S/C22H26N2O5/c1-2-27-14-15-29-20-9-4-3-8-19(20)21(25)23-18-7-5-6-17(16-18)22(26)24-10-12-28-13-11-24/h3-9,16H,2,10-15H2,1H3,(H,23,25)
• InChI Key: ZUXPQHHPZJHMML-UHFFFAOYSA-N
• SMILES: CCOCCOC1=CC=CC=C1C(=O)NC2=CC=CC(=C2)C(=O)N3CCOCC3

Description

2-(2-ethoxyethoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide, also known as EMBI, is a chemical compound that has been extensively studied for its potential use in scientific research. EMBI has been found to have various biochemical and physiological effects that make it an attractive compound for researchers.

Mechanism of Action

The mechanism of action of 2-(2-ethoxyethoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide involves its binding to the ATP-binding site of protein kinase CK2, which leads to the inhibition of its activity. This inhibition results in the disruption of cellular signaling pathways that are regulated by protein kinase CK2.
Biochemical and Physiological Effects:
2-(2-ethoxyethoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide has been found to have various biochemical and physiological effects, including its ability to induce apoptosis in cancer cells and its anti-inflammatory properties. 2-(2-ethoxyethoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide has also been shown to have a neuroprotective effect in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

2-(2-ethoxyethoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide has several advantages for use in lab experiments, including its high potency and selectivity for protein kinase CK2. However, 2-(2-ethoxyethoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide has some limitations, such as its low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are several future directions for research on 2-(2-ethoxyethoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide, including its potential use as a therapeutic agent for cancer and neurodegenerative diseases. Further studies are also needed to better understand the mechanism of action of 2-(2-ethoxyethoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide and to develop more effective methods for synthesizing and administering the compound.

Synthesis Methods

2-(2-ethoxyethoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide can be synthesized through a multi-step process that involves the reaction of 2-ethoxyethanol with 4-nitrophenyl chloroformate, followed by the reaction of the resulting compound with 3-(4-morpholinylcarbonyl)aniline. The final step involves the reduction of the resulting nitro compound to the amine using palladium on carbon.

Scientific Research Applications

2-(2-ethoxyethoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide has been found to have various scientific research applications, including its use as a tool for studying the role of protein kinases in cellular signaling pathways. 2-(2-ethoxyethoxy)-N-[3-(4-morpholinylcarbonyl)phenyl]benzamide has been shown to inhibit the activity of protein kinase CK2, which is involved in various cellular processes, such as cell growth and proliferation.